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Compound of Interest

Compound Name: C3a (70-77) TFA
Cat. No.: B8085426
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the recommended storage, handling, and
use of C3a (70-77) TFA (Trifluoroacetate) powder. The information is intended to ensure the
integrity of the peptide and the reproducibility of experimental results.

Product Information and Physicochemical
Properties

C3a (70-77) is an octapeptide corresponding to the C-terminal region of the complement
component C3a.[1][2][3][4][5] It exhibits a fraction of the biological activities of the full-length
C3a protein, including induction of histamine release, smooth muscle contraction, and
modulation of lymphocyte functions.[1][3] The trifluoroacetate (TFA) salt is a common counter-
ion used during peptide synthesis and purification.
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Property Value Reference

Ala-Ser-His-Leu-Gly-Leu-Ala-

Sequence Arg [3]
Molecular Formula C37H62F3N13012 [31[5][6]
Molecular Weight 937.96 g/mol [31[6]
Appearance White to off-white solid powder  [3]

- H20: up to 100 mg/mL
Solubility _ o [31[7]
(requires sonication)

DMSO: up to 10 mM

(sonication recommended) or [819]
55 mg/mL
Purity Typically >98% [2]

Storage and Handling

Proper storage and handling are critical to maintain the stability and activity of C3a (70-77) TFA
powder.

Powder Storage

Condition Duration Recommendation

Recommended for long-term

-80°C Up to 2 years

storage.[3]

Suitable for long-term storage.
-20°C Up to 3 years

[61[8][10]

Stable for short periods, but

o long-term storage at room

Room Temperature Short-term (shipping)

temperature is not

recommended.[3]

Handling Recommendations for Powder:
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» Store in a tightly sealed container in a dry and well-ventilated place.[6][10]
o Keep away from moisture as the powder can be hygroscopic.[6][8][10]

 Allow the vial to warm to room temperature before opening to minimize moisture

condensation.
Solution Storage

Condition Duration Recommendation
Up to 6 months in a sealed

-80°C container, protected from [3]
moisture.
Up to 1 month in a sealed

-20°C container, protected from [3]

moisture.

Handling Recommendations for Solutions:
e Itis recommended to prepare fresh solutions for immediate use.[3]

» For storage, aliquot the reconstituted solution into single-use vials to avoid repeated freeze-
thaw cycles.

e Ensure containers are tightly sealed to prevent evaporation and contamination.

Safety Precautions

C3a (70-77) TFA is a research chemical. Standard laboratory safety practices should be
followed. The trifluoroacetic acid component can be corrosive and harmful.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

» Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.
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o First Aid: In case of contact, immediately flush the affected area with plenty of water. If
inhaled, move to fresh air. Seek medical attention if irritation persists.

Experimental Protocols
Reconstitution of C3a (70-77) TFA Powder

This protocol describes the preparation of a stock solution.

Materials:

C3a (70-77) TFA powder

Sterile, nuclease-free water or Dimethyl sulfoxide (DMSO)

Ultrasonic bath

Sterile, polypropylene tubes

Procedure:

 Allow the vial of C3a (70-77) TFA powder to equilibrate to room temperature before opening.

e Add the desired volume of solvent (e.g., sterile water or DMSO) to the vial to achieve the
target concentration. For example, to prepare a 10 mM stock solution in water, add the
appropriate volume of water based on the molecular weight (937.96 g/mol ).

o Gently vortex the vial to mix.

« If the peptide does not fully dissolve, sonicate the solution in an ultrasonic water bath for
short intervals until the solution is clear.[3][7]

Aliquot the stock solution into single-use tubes and store at -80°C.

In Vitro Histamine Release Assay from Mast Cells

This protocol is adapted from studies demonstrating C3a-induced histamine release from mast
cells.[11][12][13][14][15]
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Objective: To determine the ability of C3a (70-77) TFA to induce histamine release from

isolated mast cells.

Materials:

Isolated rat peritoneal mast cells or human skin mast cells[12][13]

Tyrode's buffer or other suitable physiological buffer

C3a (70-77) TFA stock solution

Positive control (e.g., Compound 48/80)

Negative control (buffer alone)

Microcentrifuge tubes

Water bath at 37°C

Histamine detection kit (e.g., ELISA or fluorometric assay)

Procedure:

Prepare a suspension of mast cells in the physiological buffer.
Pre-incubate the cell suspension at 37°C for 10-15 minutes.

Add varying concentrations of C3a (70-77) TFA (e.g., 10-8 M to 10-> M) to the mast cell
suspension. Include positive and negative controls.

Incubate for 15 minutes at 37°C. The release is typically rapid and can be complete within 15
seconds.[12]

Terminate the reaction by placing the tubes on ice and centrifuging at 400 x g for 5 minutes
at 4°C to pellet the cells.

Carefully collect the supernatant for histamine measurement.
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» To determine the total histamine content, lyse a separate aliquot of cells (e.g., by boiling or
sonication).

e Measure the histamine concentration in the supernatants using a suitable assay kit
according to the manufacturer's instructions.

» Calculate the percentage of histamine release for each concentration of C3a (70-77) TFA
relative to the total histamine content after subtracting the spontaneous release (negative
control).

Ex Vivo Smooth Muscle Contraction Assay

This protocol is based on the known activity of C3a (70-77) on guinea pig ileal tissue.[1][3]

Objective: To assess the contractile effect of C3a (70-77) TFA on isolated smooth muscle
tissue.

Materials:

Isolated guinea pig ileum segment
e Organ bath system with an isometric force transducer

o Krebs-Henseleit solution (or similar physiological salt solution), gassed with 95% Oz / 5%
CO2

e C3a (70-77) TFA stock solution

» Positive control (e.g., acetylcholine or histamine)
» Data acquisition system

Procedure:

e Mount a segment of the guinea pig ileum in the organ bath containing Krebs-Henseleit
solution maintained at 37°C and gassed with 95% Oz / 5% CO-.
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» Allow the tissue to equilibrate under a resting tension (e.g., 1 g) for at least 60 minutes, with
periodic washing every 15-20 minutes.

e Record a stable baseline tension.

e Add cumulative concentrations of C3a (70-77) TFA to the organ bath, allowing the contractile
response to reach a plateau at each concentration before adding the next.

 After the highest concentration, wash the tissue extensively to return to baseline.

o At the end of the experiment, add a maximal concentration of a positive control to determine
the maximum contractile response of the tissue.

e Analyze the data by expressing the contraction induced by C3a (70-77) TFA as a percentage
of the maximal contraction induced by the positive control.

Lymphocyte Function Assay: Inhibition of Leukocyte
Inhibitory Factor (LIF) Generation

This protocol is based on the described method by Payan et al. (1982).[16]

Objective: To evaluate the inhibitory effect of C3a (70-77) TFA on the generation of LIF by
mitogen- or antigen-stimulated human mononuclear leukocytes.

Materials:
¢ Isolated human peripheral blood mononuclear cells (PBMCs)

e Culture medium (e.g., RPMI 1640) supplemented with fetal bovine serum (FBS) and
antibiotics

e Mitogen (e.g., Phytohemagglutinin (PHA) or Concanavalin A (Con A)) or a relevant antigen
e C3a (70-77) TFA stock solution
e 96-well culture plates

e COz incubator (37°C, 5% COz2)
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o Leukocyte Inhibitory Factor (LIF) bioassay components (e.g., human polymorphonuclear
leukocytes (PMNs) and migration plates)

Procedure:

 |solate PBMCs from healthy donor blood using density gradient centrifugation.
e Resuspend the PBMCs in culture medium.

e In a 96-well plate, add PBMCs at a density of 2 x 10° cells/well.

» Add the mitogen or antigen to the appropriate wells.

e Concurrently, add different concentrations of C3a (70-77) TFA (e.g., 10° M to 10¢ M) to the
stimulated and unstimulated cells.

e Incubate the plates for 24-72 hours at 37°C in a 5% CO:2 incubator.
 After incubation, centrifuge the plate and collect the cell-free supernatants.

o Assess the LIF activity in the supernatants using a migration inhibition assay with human
PMNs.

o Calculate the percentage of inhibition of LIF generation for each concentration of C3a (70-
77) TFA compared to the stimulated control without the peptide.

Signaling Pathway and Experimental Workflow
Diagrams
C3a Receptor (C3aR) Signaling Pathway

The binding of C3a or its active fragments like C3a (70-77) to the C3a receptor (a G-protein
coupled receptor) initiates a signaling cascade.[17][18][19][20] This typically involves the
activation of inhibitory G-proteins (Gi), leading to a decrease in intracellular cyclic AMP (CAMP)
levels.[17][18] Additionally, C3aR activation can stimulate other pathways such as the
PI3K/AKT and MAPK/ERK1/2 pathways.[17][18]
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Caption: C3aR Signaling Pathway

Experimental Workflow for Histamine Release Assay

The following diagram illustrates the key steps in the histamine release assay.
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Caption: Histamine Release Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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